Cas no 69695-18-7 (dimethyl-1,3-oxazole-5-carbonyl chloride)

• Product Name: dimethyl-1,3-oxazole-5-carbonyl chloride
• CAS No: 69695-18-7
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 877256
• PubChem ID: 12336332
• Update Time: 2025-10-29

dimethyl-1,3-oxazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-1,3-oxazole-5-carbonyl chloride
• 5-Oxazolecarbonyl chloride, 2,4-dimethyl- (9CI)
• dimethyl-1,3-oxazole-5-carbonyl chloride
• UXTURJHEFJOGTJ-UHFFFAOYSA-N
• 2,4-Dimethyloxazole-5-carbonyl chloride
• EN300-112736
• 5-Oxazolecarbonyl chloride, 2,4-dimethyl-
• SCHEMBL540823
• AKOS017515250
• 2,4-Dimethyloxazole-5-carbonylchloride
• DTXSID10491389
• 69695-18-7
• 2,4-dimethyl-oxazole-5-carbonyl chloride

• Inchi： 1S/C6H6ClNO2/c1-3-5(6(7)9)10-4(2)8-3/h1-2H3
• InChI Key： UXTURJHEFJOGTJ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)N=C(C)O1)=O

Computed Properties

• Exact Mass: 159.00878
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on dimethyl-1,3-oxazole-5-carbonyl chloride

Comprehensive Guide to Dimethyl-1,3-oxazole-5-carbonyl Chloride (CAS No. 69695-18-7): Properties, Applications, and Industry Insights

Dimethyl-1,3-oxazole-5-carbonyl chloride (CAS No. 69695-18-7) is a specialized heterocyclic compound widely recognized for its role as a reactive intermediate in organic synthesis. This compound belongs to the oxazole family, featuring a carbonyl chloride functional group that enhances its reactivity in acylating reactions. Its molecular structure, characterized by two methyl groups and a five-membered oxazole ring, makes it a valuable building block for pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for dimethyl-1,3-oxazole-5-carbonyl chloride has surged due to its applications in drug discovery and peptide synthesis. Researchers frequently search for "69695-18-7 solubility," "oxazole derivatives uses," and "carbonyl chloride reactions," reflecting its relevance in modern chemistry. The compound's ability to form amide bonds efficiently aligns with trends in green chemistry, where minimizing waste and optimizing reaction conditions are prioritized.

From a technical perspective, CAS No. 69695-18-7 exhibits notable stability under controlled conditions, though it requires handling in anhydrous environments due to its moisture-sensitive nature. Its spectroscopic data (e.g., NMR, IR) and physical properties (melting point, boiling point) are well-documented, aiding in quality control during industrial-scale production. Innovations in catalytic processes have further streamlined its synthesis, addressing queries like "how to purify dimethyl-1,3-oxazole-5-carbonyl chloride."

The compound's versatility extends to material science, where it serves as a precursor for functional polymers and coating agents. Industry professionals often explore "69695-18-7 suppliers" and "oxazole-based catalysts," highlighting its commercial significance. Regulatory compliance, such as REACH certification, ensures its safe use across global markets, while advancements in bioorthogonal chemistry open new avenues for its application in bioconjugation techniques.

In summary, dimethyl-1,3-oxazole-5-carbonyl chloride (CAS No. 69695-18-7) stands at the intersection of innovation and practicality. Its synthetic utility, coupled with evolving research trends, positions it as a critical component in high-value chemical manufacturing. For laboratories and industries seeking reliable heterocyclic intermediates, this compound offers a balance of reactivity and adaptability, driving progress in specialty chemistry.